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Comparative BBB Penetration of EGFR TKIs

The table below summarizes key quantitative findings from preclinical and clinical studies, highlighting

osimertinib's advantageous penetration profile.

TKI Key Preclinical Key Clinical Finding
] ) ) Result . Result
(Generation) Metric (Species) (Trial/Context)
Osimertinib In vitro efflux ratio 3.2 (weakest Brain Exposure ~1.5% ID* in brain;
(3rd) (Human substrate) (ODIN-BM PET study, = homogeneous
transporter assay) patients) [2] [3] distribution

[1]

Free brain/plasma  0.21 (highest) Brain/Plasma Partition  High and

ratio (Kpuu) (Rat) Coefficient (Patients) widespread brain
[1] [2] exposure

PET brain/blood 2.6 Intracranial Efficacy Pooled CNS ORR:
ratio (Kp) (NHP) (Meta-analysis) [4] 54%

[1]
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TKI Key Preclinical Key Clinical Finding
] ) ) Result . Result
(Generation) Metric (Species) (Trial/lContext)
Other EGFR- In vitro efflux >3.2 Intracranial CNS is a common
TKis (1st/2nd ratios (Human) [1] Progression (Clinical site of progression
gen) trials) [5]
Free brain/plasma  <0.12 Intracranial Activity Varies; generally
ratio (Kpuu) (Rat) (Reported for Erlotinib,  lower than newer
[1] Gefitinib, Afatinib) [6] agents
Afatinib (2nd) In vivo model of No significant N/A N/A
subclinical brain effect on brain

mets (Mouse) [1] tumor growth

*%ID: Percentage of Injected Radioactivity Dose.

Detailed Experimental Protocols

Understanding the methodologies behind the data is crucial for interpreting results. Here are details of key

experiments cited.

Preclinical BBB Permeability Assays [1]

This study used a multi-faceted approach to compare 16 EGFR-TKIs.

¢ In Vitro Efflux Transporter Assay: Utilized cell lines transfected with human BBB efflux transporters
(P-glycoprotein/ABCB1 and BCRP/ABCG2). The efflux ratio (ratio of basal-to-apical transport over
apical-to-basal transport) was calculated. A lower ratio indicates a weaker substrate for efflux pumps
and a higher potential for brain penetration.

¢ In Vivo Rodent Pharmacokinetics: TKIs were administered intravenously to rats. Free brain-to-free
plasma concentrations (Kpuu) were measured at steady state to determine the unbound drug fraction
that successfully crosses the BBB.

¢ Positron Emission Tomography (PET) in Primates: Cynomolgus macaques were injected with
radiolabeled TKI. PET imaging quantified brain penetration, expressed as the maximum percentage
of injected dose in the brain (%ID) and the brain-to-blood partition coefficient (Kp).
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¢ Mouse Brain Metastasis Model: The efficacy of osimertinib and afatinib was compared in a PC9
NSCLC mouse model with subclinical brain metastases. The effect on brain tumor growth rate was
assessed.

Clinical PET Imaging of Brain Exposure (ODIN-BM Study) [2] [3]

This phase I study directly visualized and quantified osimertinib's distribution in patients' brains.

e Design: An open-label, single-center study in patients with EGFRm NSCLC and untreated,
measurable brain metastases.
¢ Imaging Protocol: Patients underwent three dynamic 90-minute [11C]osimertinib PET scans:
o PET1: Baseline (before any osimertinib treatment).
o PET2: After the first oral dose of osimertinib (80 mg).
o PET3: After =21 days of daily osimertinib treatment.
¢ Input Function: Metabolite-corrected arterial plasma input functions were used for quantitative
modeling.
e Primary Outcome: The total volume of distribution (V1) in the whole brain and brain metastases, a
measure of drug exposure.
e Correlative MRI: Contrast-enhanced MRI was performed at screening and after 25-35 days of
treatment to assess the reduction in brain metastasis volume.

Experimental Workflow and Proposed Mechanism

The diagrams below illustrate the core experimental workflow from the ODIN-BM study and a proposed

mechanism for enhanced penetration from combination therapy.
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Patient Cohort:
EGFRm NSCLC with
Brain Metastases

PET1: Baseline Scan
IV microdose of [11CJosimertinib

@simertinib 80mg/day

Contm&‘

PET2: Post-Single Dos PET3: Post-Multiple Doses
(6h after first 80mg dose) (After >21 days of treatment)

Outcomes:
 Volume of Distribution (V_T)
* % Injected Dose (%ID)
e Tumor Volume Reduction (MRI)
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Consideration for Combination Therapy

Research indicates that combining osimertinib with the anti-angiogenic drug bevacizumab may further
improve outcomes for CNS metastases. A retrospective clinical study and preclinical xenograft model
showed that the combination significantly improved intracranial progression-free survival and overall
survival compared to osimertinib alone [7]. The proposed mechanism suggests bevacizumab may modulate
the blood-tumor barrier by normalizing tumor vasculature and affecting E-cadherin levels, thereby increasing

the effective intracranial concentration of osimertinib [7].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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